![molecular formula C19H32N4 B5487372 4-[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]-5,6-dimethylpyrimidine](/img/structure/B5487372.png)
4-[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]-5,6-dimethylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]-5,6-dimethylpyrimidine, commonly known as IDPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IDPP belongs to the class of pyrimidine derivatives and has been shown to exhibit a range of biological activities, including anticonvulsant, antinociceptive, and anxiolytic effects.
Mechanism of Action
The exact mechanism of action of IDPP is not fully understood, but it is believed to act on the GABAergic system, which is involved in the regulation of neurotransmitters in the brain. IDPP has been shown to increase the levels of GABA, an inhibitory neurotransmitter, in the brain, which may contribute to its anticonvulsant, anxiolytic, and antinociceptive effects.
Biochemical and Physiological Effects:
IDPP has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant, anxiolytic, and antinociceptive effects. Additionally, IDPP has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One advantage of using IDPP in lab experiments is its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, IDPP has been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of using IDPP in lab experiments is the lack of understanding of its exact mechanism of action, which may hinder the development of targeted therapies.
Future Directions
There are several future directions for research on IDPP. One direction is to further investigate its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to investigate its mechanism of action and develop targeted therapies. Additionally, more research is needed to fully understand the biochemical and physiological effects of IDPP, which may contribute to its therapeutic potential.
Synthesis Methods
IDPP can be synthesized using a variety of methods, including the reaction of 2,4-diamino-5,6-dimethylpyrimidine with 1-isobutyl-4-piperidone followed by the addition of pyrrolidine. Another method involves the reaction of 2,4-diamino-5,6-dimethylpyrimidine with 1-isobutyl-4-piperidinol, followed by the addition of pyrrolidine.
Scientific Research Applications
IDPP has been investigated for its potential therapeutic applications in various scientific research studies. One such study showed that IDPP has anticonvulsant effects and can be used in the treatment of epilepsy. Another study demonstrated that IDPP has anxiolytic effects and can be used in the treatment of anxiety disorders. Additionally, IDPP has been shown to have antinociceptive effects, making it a potential candidate for the treatment of pain.
Properties
IUPAC Name |
4,5-dimethyl-6-[3-[1-(2-methylpropyl)piperidin-4-yl]pyrrolidin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32N4/c1-14(2)11-22-8-5-17(6-9-22)18-7-10-23(12-18)19-15(3)16(4)20-13-21-19/h13-14,17-18H,5-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCJDUVHYPIFGLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1N2CCC(C2)C3CCN(CC3)CC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.